2-(Aminophenyl-d5)-phenylaceticAcidSodiumSalt

• Molecular Formula: C14H12NNaO2
• Molecular Weight: 249.24 g/mol
• IUPAC Name: sodium;2-(2-anilinophenyl)acetate
• InChI: InChI=1S/C14H13NO2.Na/c16-14(17)10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12;/h1-9,15H,10H2,(H,16,17);/q;+1/p-1
• InChI Key: KZUYUTHJCBYZJK-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=CC=C2CC(=O)[O-].[Na+]

Description

2-(Aminophenyl-d5)-phenylacetic Acid Sodium Salt is a stable isotope-labeled compound used in various scientific research fields. It is a derivative of phenylacetic acid, where the phenyl ring is substituted with an amino group and deuterium atoms. The molecular formula is C14H7D5NNaO2, and it has a molecular weight of 254.27 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminophenyl-d5)-phenylacetic Acid Sodium Salt typically involves the introduction of deuterium atoms into the phenyl ring of phenylacetic acid. This can be achieved through various methods, including catalytic hydrogenation using deuterium gas or deuterated reagents. The amino group is introduced through nitration followed by reduction.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes the use of deuterated solvents and catalysts to facilitate the incorporation of deuterium atoms. The final product is purified through crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(Aminophenyl-d5)-phenylacetic Acid Sodium Salt undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The phenyl ring can undergo electrophilic or nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Amines or alcohols.

Substitution: Various substituted phenylacetic acid derivatives

Scientific Research Applications

2-(Aminophenyl-d5)-phenylacetic Acid Sodium Salt is used in several scientific research applications, including:

Chemistry: As a reference material for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Biology: In metabolic studies to trace biochemical pathways.

Medicine: In drug development and pharmacokinetic studies.

Industry: As a standard for quality control and analytical testing

Comparison with Similar Compounds

Similar Compounds

2-(Aminophenyl)-phenylacetic Acid: The non-deuterated version of the compound.

2-(Aminophenyl-d5)-benzoic Acid: A similar compound with a different carboxylic acid group.

2-(Aminophenyl-d5)-phenylpropionic Acid: A compound with an additional carbon in the side chain

Uniqueness

2-(Aminophenyl-d5)-phenylacetic Acid Sodium Salt is unique due to its stable isotope labeling, which allows for precise tracking in various research applications. The presence of deuterium atoms enhances its stability and provides distinct advantages in analytical techniques .